Cas no 1935350-57-4 (Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester)

• Product Name: Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester
• CAS No: 1935350-57-4
• MF: C₅H₃F₃N₂O₃S
• MW: 228.149130105972
• CID: 5247332
• Update Time: 2025-07-13

Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester

• Inchi： 1S/C5H3F3N2O3S/c6-5(7,8)14(11,12)13-4-1-2-9-10-3-4/h1-3H
• InChI Key： DKGRHLMRTXDRBV-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1=CC=NN=C1)(=O)=O

Additional information on Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester

Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester (CAS No. 1935350-57-4): A Comprehensive Overview

Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester, identified by its CAS number 1935350-57-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of fluorinated pyridazine derivatives, which are known for their unique structural and functional properties. The presence of both trifluoromethanesulfonic acid and pyridazine moieties imparts distinct reactivity and potential applications, making it a subject of intense study in synthetic chemistry and drug development.

The molecular structure of Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester consists of a trifluoromethyl group attached to a pyridazine ring via an ester linkage. This configuration not only enhances the compound's solubility in polar solvents but also influences its electronic properties, making it a versatile intermediate in organic synthesis. The trifluoromethyl group is particularly noteworthy for its ability to modulate metabolic stability and binding affinity in drug candidates.

In recent years, the interest in fluorinated compounds has surged due to their favorable pharmacokinetic profiles. Fluorine atoms can significantly alter the pharmacological properties of molecules by affecting lipophilicity, metabolic stability, and binding interactions with biological targets. The incorporation of fluorine into drug candidates has been shown to improve their efficacy and reduce toxicity. Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester exemplifies this trend by leveraging the unique properties of fluorinated pyridazines in medicinal chemistry.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of novel bioactive molecules. The pyridazine ring is a common pharmacophore found in various therapeutic agents, including antiviral and anticancer drugs. By modifying the substituents on the pyridazine ring, researchers can fine-tune the biological activity of derived compounds. The trifluoromethanesulfonic acid moiety further enhances this capability by providing a reactive site for further functionalization.

Recent studies have highlighted the utility of Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester in the development of agrochemicals. Fluorinated pyridazines have been explored as intermediates for herbicides and pesticides due to their ability to interact with biological targets at high affinity. The structural features of this compound make it an excellent candidate for designing molecules that can selectively inhibit unwanted plant growth or pests while minimizing environmental impact.

The synthesis of Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to achieve high yields and purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for further research and development.

In conclusion, Methanesulfonic acid, 1,1,1-trifluoro-, 4-pyridazinyl ester (CAS No. 1935350-57-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new uses for fluorinated pyridazines, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics and crop protection agents.